Cas no 562836-62-8 (1-Dodecyn-4-ol, 4-methyl-)
1-Dodecyn-4-ol, 4-methyl- structure
Product Name:1-Dodecyn-4-ol, 4-methyl-
CAS No:562836-62-8
MF:C13H24O
MW:196.329064369202
CID:349317
PubChem ID:71444756
Update Time:2025-04-19
1-Dodecyn-4-ol, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecyn-4-ol, 4-methyl-
- 4-methyldodec-1-yn-4-ol
- 562836-62-8
- DTXSID20853510
-
- Inchi: 1S/C13H24O/c1-4-6-7-8-9-10-12-13(3,14)11-5-2/h2,14H,4,6-12H2,1,3H3
- InChI Key: QGMQRJXVQPJHQF-UHFFFAOYSA-N
- SMILES: OC(C)(CC#C)CCCCCCCC
Computed Properties
- Exact Mass: 196.18282
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Dodecyn-4-ol, 4-methyl- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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